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Compound of Interest

Compound Name: Sodium 2-amino-4-nitrophenolate

CAS No.: 61702-43-0

Cat. No.: B1310074

Get Quote

Executive Summary
Sodium 2-amino-4-nitrophenolate (S2A4N) is a specialized phenolic compound utilized in

advanced biostimulant formulations. While often marketed alongside or confused with the

standard "Sodium Nitrophenolate" complex (Atonik), S2A4N represents a reduced metabolite

analog. Its chemical structure contains both an amino (-NH2) and a nitro (-NO2) group,

distinguishing it from the purely nitro-substituted phenolics (e.g., Sodium p-nitrophenolate).

This guide elucidates the role of S2A4N as a "direct-action" metabolic enhancer. Unlike

standard nitrophenolates that plants must metabolically reduce, S2A4N is hypothesized to

bypass initial enzymatic reduction steps, potentially offering rapid induction of cytoplasmic

streaming and auxin-like activity.

Chemical Identity & Properties
Before formulation, verification of the active ingredient (AI) identity is critical due to frequent

market confusion with standard nitrophenolates.
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Property Specification Notes

Chemical Name
Sodium 2-amino-4-

nitrophenolate

Distinct from Sodium 4-

nitrophenolate

CAS Number 61702-43-0
Critical for Regulatory

Compliance

Molecular Formula C₆H₅N₂NaO₃ MW: 176.11 g/mol

Appearance
Reddish-brown to dark orange

crystal/powder
Highly hygroscopic

Solubility >20 g/L in Water (20°C)
Soluble in polar solvents

(Methanol, Ethanol)

pH Stability Stable at pH 7.0 – 11.0
Precipitates as free acid at pH

< 5.0

Mode of Action
Cytoplasmic streaming

accelerator; Auxin synergist

Bio-mimetic of phenolic

metabolites

Mechanism of Action: The "Metabolic Bypass"
Hypothesis
Standard nitrophenolates (e.g., 4-nitrophenol) function by being taken up by the plant cell and

reduced to aminophenols via nitroreductases. These aminophenols are the active agents that

modulate auxin flow and antioxidant activity.

S2A4N Advantage: As a pre-existing amino-nitrophenol, S2A4N theoretically bypasses the

high-energy reduction step required for standard nitrophenolates. This allows for:

Rapid Bioavailability: Immediate integration into metabolic signaling.

Energy Conservation: The plant expends less NADPH reducing the compound.

Cytoplasmic Streaming: Direct stimulation of protoplasmic flow, enhancing nutrient

translocation.
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Visualization: Signaling Pathway
The following diagram illustrates the entry and activation pathway of S2A4N compared to

standard nitrophenolates.
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Figure 1: Proposed Mechanism of Action showing S2A4N bypassing the enzymatic reduction

step required for standard nitrophenolates.
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Formulation Protocols
S2A4N is an alkaline salt. In formulation, maintaining pH is critical to prevent precipitation of the

free phenol, which has low water solubility and bioavailability.

Protocol A: Preparation of a 2.0% SL (Soluble Liquid)
Concentrate
Objective: Create a stable, water-soluble concentrate for foliar application.

Materials:

Sodium 2-amino-4-nitrophenolate (98% TC)[1][2][3][4]

Water (Deionized)

Surfactant (Non-ionic, e.g., Polysorbate 20 or Alkyl Polyglucoside)

pH Adjuster (KOH or Citric Acid buffer)

Step-by-Step Procedure:

Solvent Preparation: Charge the mixing vessel with 80% of the required deionized water.

Heat to 40°C to facilitate rapid dissolution.

Active Addition: Slowly add 20.5 g of Sodium 2-amino-4-nitrophenolate (calculated for

98% purity to achieve 2% ai).

Agitation: Stir at 400 RPM for 15 minutes until the solution is clear and dark orange/red.

pH Check: Measure pH. It should be alkaline (~8.5 – 9.5).

Critical Control Point: If pH < 7.5, add 0.1M KOH dropwise. Do not allow pH to drop below

7.0, or the active will protonate and precipitate.

Adjuvant Addition: Add 1-2% w/v non-ionic surfactant to improve leaf wetting. Avoid cationic

surfactants which may salt-out the phenolic anion.
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Final Volume: Top up with water to 1000 mL. Filter through a 10µm mesh to remove

insolubles.

Analytical Quantification (HPLC Method)
To ensure product integrity, you must validate the concentration of S2A4N and distinguish it

from potential impurities (like 2,4-dinitrophenol).

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150mm, 5µm).

Mobile Phase:

A: 0.1% Phosphoric Acid in Water.

B: Acetonitrile.

Gradient: 0-5 min (10% B), 5-15 min (Linear to 60% B).

Flow Rate: 1.0 mL/min.

Detection: UV-Vis at 280 nm (characteristic for aminophenols) and 315 nm (nitro group).

Standard Preparation: Dissolve 10 mg pure S2A4N in 10 mL Methanol (stock), dilute to 50

ppm with mobile phase A.

Biological Validation: Seed Germination Bioassay
This protocol validates the biostimulant activity of the formulated product.

Protocol B: Rapid Radicle Elongation Assay (Cucumber)
Rationale: Cucumber (Cucumis sativus) is highly sensitive to phenolic auxins.

Preparation: Prepare dilutions of the 2.0% SL formulation to achieve final concentrations of 1

ppm, 5 ppm, and 10 ppm active ingredient.

Control: Distilled water.
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Toxic Control: 100 ppm (to check for overdose toxicity).

Incubation: Place 20 seeds on filter paper in 90mm Petri dishes. Add 5 mL of the test

solution.

Growth: Incubate at 25°C in the dark for 72 hours.

Measurement: Measure the length of the primary radicle.

Success Criteria:

1-5 ppm Treatment: Should show statistically significant increase (+15-20%) in radicle

length vs. Control.

100 ppm Treatment: May show stunting (typical bell-shaped dose-response curve for

phenolics).

Workflow Visualization

Dilution Series
(1, 5, 10 ppm)

Seed Treatment
(Cucumber/Wheat)

Incubation
(72h @ 25°C)

Data Collection
(Radicle Length)

Statistical Analysis
(ANOVA)

Click to download full resolution via product page

Figure 2: Standardized Bioassay Workflow for validation of biostimulant activity.

Safety & Regulatory Considerations
Toxicity: While less toxic than dinitrophenols, S2A4N is a nitro-aniline derivative. It is harmful

if swallowed or absorbed through skin. Standard PPE (gloves, goggles) is mandatory.

Regulatory Status: Unlike the standard "Atonik" components (Sodium p-nitrophenolate, o-

nitrophenolate, 5-nitroguaiacolate) which are Annex I listed in the EU, Sodium 2-amino-4-
nitrophenolate (CAS 61702-43-0) may not be registered as a pesticide/biostimulant in all

jurisdictions (e.g., EU/EPA).

Advisory: Developers must verify local chemical inventory listings (TSCA, REACH) before

commercial deployment. It is often classified as a "fertilizer additive" or "plant growth
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promoter" in non-regulated markets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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